Cas no 771528-68-8 (3-Aminooctanamide)

• Product Name: 3-Aminooctanamide
• CAS No: 771528-68-8
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 5954625
• PubChem ID: 55256063
• Update Time: 2025-06-13

3-Aminooctanamide Chemical and Physical Properties

Names and Identifiers

• 3-aminooctanamide
• EN300-1286320
• 771528-68-8
• AKOS006295576
• 3-Aminooctanamide

• Inchi： 1S/C8H18N2O/c1-2-3-4-5-7(9)6-8(10)11/h7H,2-6,9H2,1H3,(H2,10,11)
• InChI Key： FAPVXMQDGTZWLU-UHFFFAOYSA-N
• SMILES： O=C(CC(CCCCC)N)N

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Aminooctanamide

Introduction to 3-Aminooctanamide (CAS No. 771528-68-8) and Its Emerging Applications in Chemical Biology

3-Aminooctanamide, with the chemical formula C₈H₁₇NO, is a linear amide derivative characterized by an eight-carbon alkyl chain attached to an amide group. This compound has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile functionalities. The CAS No. 771528-68-8 uniquely identifies this molecule, ensuring precise classification and differentiation in scientific literature and industrial applications. Its molecular structure, featuring both hydrophobic and hydrophilic regions, makes it a promising candidate for various biochemical interactions.

The synthesis of 3-Aminooctanamide typically involves the reaction between octanoic acid and ammonia or an amine derivative under controlled conditions. This process ensures high purity and yield, making it accessible for further functionalization. The compound’s amine group provides a reactive site for further derivatization, enabling the creation of more complex molecules such as peptidomimetics, drug intermediates, and polymer additives. These derivatives have shown potential in modulating biological pathways and enhancing material properties.

In recent years, 3-Aminooctanamide has been explored for its role in drug development and biomaterial design. Its ability to form stable hydrogen bonds with biological targets makes it an excellent scaffold for designing small-molecule inhibitors. For instance, studies have demonstrated its utility in creating ligands that interact with enzymes involved in metabolic disorders. The compound’s alkyl chain offers flexibility, allowing for fine-tuning of solubility and bioavailability, which are critical factors in pharmaceutical formulations.

One of the most compelling applications of 3-Aminooctanamide is in the field of materials science. Researchers have leveraged its structural features to develop novel polymers with enhanced mechanical strength and thermal stability. These polymers find applications in coatings, adhesives, and even biodegradable materials. The amide group contributes to the material’s hydrolytic stability, making it suitable for environments where degradation resistance is essential.

Recent advancements in computational chemistry have further illuminated the potential of 3-Aminooctanamide. Molecular dynamics simulations have revealed insights into its interactions with biological membranes, suggesting its use as a membrane-modifying agent. This capability is particularly relevant in developing treatments for neurological disorders where membrane fluidity plays a critical role. Additionally, quantum mechanical calculations have predicted its efficacy as a ligand in metal-organic frameworks (MOFs), where it could serve as a linker or spacer molecule.

The pharmaceutical industry has also shown interest in 3-Aminooctanamide due to its potential as a prodrug or co-administered therapeutic agent. Its structural similarity to natural amino acids allows it to be processed by biological systems efficiently. For example, derivatives of 3-Aminooctanamide have been investigated as carriers for poorly soluble drugs, improving their absorption and distribution within the body. Furthermore, its role as a chelating agent has been explored in radiopharmaceuticals, where it can bind metal ions used in diagnostic imaging.

In conclusion, 3-Aminooctanamide (CAS No. 771528-68-8) represents a multifaceted compound with broad applications across chemical biology and materials science. Its unique structural attributes enable diverse functionalizations, making it invaluable for drug development, polymer engineering, and biomaterial innovation. As research continues to uncover new methodologies for synthesis and application, the significance of this molecule is expected to grow further. The ongoing exploration of its derivatives promises even more innovative solutions in addressing complex scientific challenges.